phenyl-(2-sulfanyl-3H-benzimidazol-5-yl)methanone
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Description
Phenyl-(2-sulfanyl-3H-benzimidazol-5-yl)methanone is a useful research compound. Its molecular formula is C14H10N2OS and its molecular weight is 254.31 g/mol. The purity is usually 95%.
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Mechanism of Action
Target of Action
CID-103 is a fully human IgG1 anti-CD38 monoclonal antibody . It recognizes a unique epitope on CD38, a molecule that is often overexpressed in certain types of malignancies . The primary role of CID-103 is to have strong activity against CD38 malignant cells .
Mode of Action
CID-103 was engineered to interact with CD38 malignant cells . It binds to the CD38 molecule on the surface of these cells, leading to their destruction . This interaction also helps to reduce certain safety issues observed with existing treatments .
Biochemical Pathways
It is known that the compound demonstrates enhanced activity against a broad array of malignancies which express cd38 . This suggests that CID-103 may affect multiple biochemical pathways involved in cell growth and survival.
Result of Action
CID-103 demonstrates a better preclinical safety profile when compared to other CD38 monoclonal antibodies . Its action results in the destruction of CD38 malignant cells, which could potentially lead to a reduction in tumor size and improved patient outcomes .
Properties
IUPAC Name |
phenyl-(2-sulfanyl-3H-benzimidazol-5-yl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N2OS/c17-13(9-4-2-1-3-5-9)10-6-7-11-12(8-10)16-14(18)15-11/h1-8H,(H2,15,16,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVONOTFBACQFPO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=CC3=C(C=C2)N=C(N3)S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C(=O)C2=CC3=C(C=C2)N=C(N3)S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.